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Compound of Interest

Compound Name:
2-Amino-4-hydroxy-8-

methylquinoline

Cat. No.: B3331837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on 2-Amino-4-
hydroxy-8-methylquinoline. A comprehensive search of scientific literature and databases did

not yield in-depth studies, experimental protocols, or detailed biological activity data for this

specific compound. Therefore, the creation of a full technical guide or whitepaper with

extensive experimental details and pathway visualizations is not feasible at this time. The

information presented herein is based on data from chemical suppliers and databases and

should be used for informational purposes only.

Introduction
2-Amino-4-hydroxy-8-methylquinoline is a heterocyclic organic compound belonging to the

quinoline family.[1][2] Quinolines are a well-known class of compounds with a wide range of

biological activities, and their derivatives are investigated for various therapeutic applications.

[3] However, the specific properties and potential applications of the 8-methyl substituted

variant, 2-Amino-4-hydroxy-8-methylquinoline, are not well-documented in peer-reviewed

scientific literature.

Physicochemical Properties
The fundamental physicochemical properties of 2-Amino-4-hydroxy-8-methylquinoline are

available from various chemical databases and suppliers. This data is primarily predicted
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through computational models.

Property Value Source

CAS Number 860715-42-0 [1][2][4][5]

Molecular Formula C₁₀H₁₀N₂O [1][2]

Molecular Weight 174.203 g/mol [1][2]

Boiling Point (Predicted) 393.9 ± 37.0 °C [4]

Density (Predicted) 1.302 ± 0.06 g/cm³ [4]

pKa (Predicted) 4.81 ± 0.40 [4]

InChI

InChI=1S/C10H10N2O/c1-6-3-

2-4-7-8(13)5-9(11)12-

10(6)7/h2-5H,1H3,

(H3,11,12,13)

[1]

Canonical SMILES
CC1=C2C(=CC=C1)C(=O)C=

C(N2)N
[1]

Synthesis and Availability
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Amino-4-hydroxy-8-
methylquinoline are not readily available. The compound is listed as a building block by

several chemical suppliers, indicating its commercial availability for research purposes.[2][4][5]

Biological Activity and Mechanism of Action
As of the date of this document, there is no published research detailing the biological activity,

pharmacological properties, or mechanism of action for 2-Amino-4-hydroxy-8-
methylquinoline. While the broader class of quinoline derivatives has been explored for

various biological activities, including antimicrobial and anticancer properties, no such data

exists for this specific molecule.[3]

Experimental Protocols and Signaling Pathways
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The core requirements for detailed experimental protocols and the visualization of signaling

pathways cannot be fulfilled due to the absence of relevant scientific studies.

Future Research Directions
The lack of data on 2-Amino-4-hydroxy-8-methylquinoline presents an opportunity for novel

research. Potential areas of investigation could include:

Synthesis and Characterization: Development and publication of a robust synthetic route and

full characterization of the compound's physicochemical properties.

Biological Screening: Evaluation of its activity in various biological assays, such as

antimicrobial, anticancer, or enzyme inhibition screens.

Computational Studies: In silico modeling and docking studies to predict potential biological

targets and guide experimental work.

To provide a logical framework for such future research, a generalized workflow for the initial

investigation of a novel chemical compound is presented below.
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Compound Acquisition and Characterization

Preliminary Biological Evaluation

Hit Identification and Follow-Up

Synthesis or Purchase of
2-Amino-4-hydroxy-8-methylquinoline

Structural Verification
(NMR, MS, etc.)

Purity Assessment
(HPLC, etc.)

In vitro Cytotoxicity Assays
(e.g., MTT, LDH)

Proceed if pure

Broad-Spectrum Biological Screening
(e.g., Antimicrobial, Anticancer Panels)

Identification of 'Hit' Activity

If activity observed

Initial Target-Based Assays
(if predicted targets exist)

Dose-Response Studies
(IC50/EC50 Determination)

Mechanism of Action Studies

Click to download full resolution via product page

Caption: A generalized workflow for the initial investigation of a novel chemical compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3331837?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3331837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
While 2-Amino-4-hydroxy-8-methylquinoline is a chemically defined and available molecule,

it remains uncharacterized in the scientific literature. This technical brief provides the available

foundational data. Any further understanding of its properties, particularly its biological activity

and potential applications, will require primary research and development. Researchers

interested in this compound have the opportunity to contribute novel findings to the field of

medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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